Cas no 81789-91-5 (11-(2-sulfophenyl)undecanoic acid)

• Product Name: 11-(2-sulfophenyl)undecanoic acid
• CAS No: 81789-91-5
• MF: C₁₇H₂₆O₅S
• MW: 342.450344562531
• CID: 1805728
• PubChem ID: 187292
• Update Time: 2025-04-21

11-(2-sulfophenyl)undecanoic acid Chemical and Physical Properties

Names and Identifiers

• 11-(2-sulfophenyl)undecanoic acid
• 81789-91-5
• 11-(2-sulfophenyl) undecanoic acid
• Benzeneundecanoic acid, ar-sulfo-
• DTXSID10231368

• Inchi： 1S/C17H26O5S/c18-17(19)14-8-6-4-2-1-3-5-7-11-15-12-9-10-13-16(15)23(20,21)22/h9-10,12-13H,1-8,11,14H2,(H,18,19)(H,20,21,22)
• InChI Key： WMFGXLFBJCSAGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CCCCCCCCCCC(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 342.15009510g/mol
• Monoisotopic Mass: 342.15009510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 100Ų